Cas no 823786-21-6 (Benzonitrile, 4-[[4-[[4-(hydroxymethyl)-2,6-dimethylphenyl]amino]-2-pyrimidinyl]amino]-)

• Product name: Benzonitrile, 4-[[4-[[4-(hydroxymethyl)-2,6-dimethylphenyl]amino]-2-pyrimidinyl]amino]-
• CAS No: 823786-21-6
• MF: C₂₀H₁₉N₅O
• MW: 345.397763490677
• CID: 706622
• PubChem ID: 11359930

Benzonitrile, 4-[[4-[[4-(hydroxymethyl)-2,6-dimethylphenyl]amino]-2-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[4-[[4-(hydroxymethyl)-2,6-dimethylphenyl]amino]-2-pyrimidinyl]amino]-
• 4-[[4-[4-(hydroxymethyl)-2,6-dimethylanilino]pyrimidin-2-yl]amino]benzonitrile
• AKOS015917850
• FT-0687644
• AGN-PC-007J6S
• 823786-21-6
• starbld0009497
• SCHEMBL21872272
• 4-((4-((4-(Hydroxymethyl)-2,6-dimethylphenyl)amino)pyrimidin-2-yl)amino)benzonitrile
• DTXSID70463562

• Inchi： InChI=1S/C20H19N5O/c1-13-9-16(12-26)10-14(2)19(13)24-18-7-8-22-20(25-18)23-17-5-3-15(11-21)4-6-17/h3-10,26H,12H2,1-2H3,(H2,22,23,24,25)
• InChI Key： QYMDCCDRTJHJIB-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1NC2=NC(=NC=C2)NC3=CC=C(C=C3)C#N)C)CO

Computed Properties

• Exact Mass: 345.15896025g/mol
• Monoisotopic Mass: 345.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 601.8°C at 760 mmHg
• Flash Point: 317.7°C
• Refractive Index: 1.67
• PSA: 97.09000
• LogP: 3.43948